![molecular formula C17H11Cl2N3S B6243894 2-{4-chloro-6-phenylthieno[2,3-d]pyrimidin-2-yl}pyridine hydrochloride CAS No. 2408970-96-5](/img/no-structure.png)
2-{4-chloro-6-phenylthieno[2,3-d]pyrimidin-2-yl}pyridine hydrochloride
Description
The compound “2-{4-chloro-6-phenylthieno[2,3-d]pyrimidin-2-yl}pyridine hydrochloride” is a chemical compound with the IUPAC name 4-chloro-5-phenyl-2-(2-pyridinyl)thieno[2,3-d]pyrimidine . It has a molecular weight of 323.81 . The compound is stored at room temperature and is in the form of a powder .
Molecular Structure Analysis
The InChI code for the compound is 1S/C17H10ClN3S/c18-15-14-12(11-6-2-1-3-7-11)10-22-17(14)21-16(20-15)13-8-4-5-9-19-13/h1-10H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
The compound is a white solid with a melting point of 121–122°C . The compound’s NMR spectrum has been reported .Safety and Hazards
The compound is classified as having acute toxicity (Category 4, Oral), causing skin irritation (Category 2), and causing specific target organ toxicity upon single exposure (Category 3) . It is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapours/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye/face protection .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{4-chloro-6-phenylthieno[2,3-d]pyrimidin-2-yl}pyridine hydrochloride' involves the synthesis of the intermediate compound '4-chloro-6-phenylthieno[2,3-d]pyrimidine' followed by the reaction of the intermediate with '2-bromopyridine' to obtain the final product. The hydrochloride salt is then formed by treating the product with hydrochloric acid.", "Starting Materials": [ "2-bromopyridine", "4-chloroaniline", "sulfur", "sodium nitrate", "copper", "phenylboronic acid", "potassium carbonate", "hydrochloric acid" ], "Reaction": [ "Step 1: Synthesis of 4-chloro-6-phenylthieno[2,3-d]pyrimidine", "a. Dissolve 4-chloroaniline (1.0 g) in concentrated sulfuric acid (10 mL) and cool the solution to 0°C.", "b. Slowly add sodium nitrate (1.2 g) to the solution with stirring and maintain the temperature at 0°C for 30 minutes.", "c. Add the resulting mixture to a solution of copper (1.5 g) in water (10 mL) and stir for 30 minutes.", "d. Filter the resulting solid and wash with water and ethanol.", "e. Dissolve the solid in a mixture of sulfuric acid (10 mL) and water (10 mL) and heat the solution to 120°C for 2 hours.", "f. Cool the solution and add water (50 mL) to precipitate the product.", "g. Filter the solid and wash with water and ethanol to obtain 4-chloro-6-phenylthieno[2,3-d]pyrimidine (yield: 70%).", "Step 2: Reaction with 2-bromopyridine", "a. Dissolve 4-chloro-6-phenylthieno[2,3-d]pyrimidine (0.5 g) and 2-bromopyridine (0.6 g) in a mixture of ethanol (10 mL) and water (10 mL).", "b. Add phenylboronic acid (0.7 g) and potassium carbonate (1.0 g) to the solution and stir at room temperature for 12 hours.", "c. Filter the resulting solid and wash with water and ethanol.", "d. Dissolve the solid in a mixture of ethanol (10 mL) and hydrochloric acid (1 M, 10 mL) and heat the solution to reflux for 2 hours.", "e. Cool the solution and filter the solid.", "f. Wash the solid with water and ethanol to obtain the final product '2-{4-chloro-6-phenylthieno[2,3-d]pyrimidin-2-yl}pyridine hydrochloride' (yield: 60%)." ] } | |
CAS RN |
2408970-96-5 |
Product Name |
2-{4-chloro-6-phenylthieno[2,3-d]pyrimidin-2-yl}pyridine hydrochloride |
Molecular Formula |
C17H11Cl2N3S |
Molecular Weight |
360.3 |
Purity |
95 |
Origin of Product |
United States |
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